Cas no 1396851-82-3 (N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396851-82-3
• MF: C₁₉H₁₃F₃N₆OS
• MW: 430.406331777573
• CID: 5977282
• PubChem ID: 71791596
• Update Time: 2025-07-09

N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-[4-(trifluoromethyl)phenyl]tetrazole-5-carboxamide
• VU0539003-1
• AKOS024541549
• F6237-3072
• 1396851-82-3
• N-(3-(2-methylthiazol-4-yl)phenyl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide
• N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide

• Inchi： 1S/C19H13F3N6OS/c1-11-23-16(10-30-11)12-3-2-4-14(9-12)24-18(29)17-25-27-28(26-17)15-7-5-13(6-8-15)19(20,21)22/h2-10H,1H3,(H,24,29)
• InChI Key： YWQZMTPMGYGCLC-UHFFFAOYSA-N
• SMILES： N1=C(C(NC2=CC=CC(C3=CSC(C)=N3)=C2)=O)N=NN1C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 430.08236472g/mol
• Monoisotopic Mass: 430.08236472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 114Ų

Additional information on N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

N-3-(2-Methyl-1,3-Thiazol-4-Yl)Phenyl-2-4-(Trifluoromethyl)Phenyl-2H-1,2,3,4-Tetrazole-5-Carboxamide: A Comprehensive Overview

The compound CAS No. 1396851-82-3, also known as N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a tetrazole ring system and a thiazole moiety. The presence of these functional groups makes it a promising candidate for research in drug development and material science.

Recent studies have highlighted the importance of tetrazole-containing compounds in medicinal chemistry due to their unique pharmacological properties. The tetrazole ring system in this compound is particularly notable for its ability to act as a bioisostere of carboxylic acids, making it an attractive scaffold for designing new drugs. Additionally, the thiazole group contributes to the molecule's stability and bioavailability, further enhancing its potential in therapeutic applications.

The structure of this compound also features a trifluoromethyl group attached to the phenyl ring. This substituent is known to improve the lipophilicity of molecules, which is crucial for their absorption and distribution within the body. Recent research has demonstrated that trifluoromethylated compounds exhibit enhanced pharmacokinetic profiles compared to their non-trifluoromethylated counterparts. This makes CAS No. 1396851-82-3 a valuable compound for exploring novel drug delivery systems.

One of the most exciting aspects of this compound is its versatility in synthetic chemistry. The tetrazole ring can be easily modified to incorporate additional functional groups, enabling chemists to tailor the molecule's properties for specific applications. For instance, researchers have successfully synthesized analogs of this compound with improved solubility and reduced toxicity by modifying the substituents on the thiazole and phenyl rings.

In terms of applications, CAS No. 1396851-82-3 has shown promise in several areas of biotechnology and pharmacology. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a potential candidate for anti-inflammatory drug development. Furthermore, preliminary studies suggest that this compound may exhibit anti-cancer properties by targeting specific oncogenic pathways.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory and industrial-scale production.

From an environmental perspective, CAS No. 1396851-82-) has been evaluated for its biodegradability and eco-toxicity profiles. Initial findings indicate that it has low toxicity towards aquatic organisms and can be safely disposed of under controlled conditions.

In conclusion, CAS No. 1396851-) represents a cutting-edge advancement in organic chemistry with wide-ranging applications across various industries. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and material science.